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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzyl alcohol

Cat. No.: B140369 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3,4-Trimethoxybenzyl alcohol (CAS RN: 71989-96-3) in a

laboratory setting. The information is targeted towards researchers, scientists, and drug

development professionals to ensure safe handling and minimize exposure risks.

Chemical Identifier and Physical Properties

Property Value

CAS Number 71989-96-3[1][2][3][4][5]

Molecular Formula C₁₀H₁₄O₄[2][3]

Molecular Weight 198.22 g/mol [1][2][3]

Appearance Clear colorless to pale yellow oil/liquid[1][4]

Boiling Point 105 °C @ 25 mmHg[1][3][4]

Density 1.151 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.532[1][4]

Storage

Store at 2°C - 8°C in a dry, well-ventilated place.

Keep container tightly closed and protect from

light.[3]
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Hazard Identification and Precautionary Statements

2,3,4-Trimethoxybenzyl alcohol is classified as an irritant. The following hazard and

precautionary statements apply:

Hazard Statements:

H315: Causes skin irritation.[3][4][6]

H319: Causes serious eye irritation.[3][4][6]

H335: May cause respiratory irritation.[3][6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2,3,4-Trimethoxybenzyl alcohol. The

following table summarizes the recommended PPE.
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Body Part PPE Required Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN166 or

NIOSH standards are

mandatory.[6] A face shield

should be worn over goggles

when handling larger

quantities or when there is a

significant risk of splashing.

Skin Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.

Change gloves immediately if

contaminated.

Body Laboratory Coat
A long-sleeved, fully buttoned

laboratory coat must be worn.

Respiratory Respirator (if necessary)

Use in a well-ventilated area,

preferably a chemical fume

hood. If engineering controls

are not sufficient to control

vapors or if irritation is

experienced, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

Ensure a certified chemical fume hood is operational.
Cover the work surface with an absorbent, disposable liner.
Assemble all necessary equipment (e.g., glassware, stir bars, syringes, spatulas) and
reagents within the fume hood.
Ensure an eyewash station and safety shower are readily accessible.[8]
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Don all required PPE as outlined in the table above.

2. Weighing and Transferring:

Perform all weighing and transferring operations within the chemical fume hood to minimize
inhalation exposure.
Handle the container of 2,3,4-Trimethoxybenzyl alcohol with care to avoid splashes.
Use a clean pipette or syringe to transfer the liquid.
If transferring to a vessel with a small opening, use a funnel.
Close the primary container tightly immediately after use.

3. Solution Preparation:

Add the 2,3,4-Trimethoxybenzyl alcohol to the solvent slowly to avoid splashing.
If the process is exothermic, cool the mixture as necessary.
Ensure the reaction vessel is adequately vented if there is a possibility of gas evolution.

4. Post-Handling:

Wipe down the work surface with an appropriate solvent and then with soap and water.
Dispose of all contaminated materials as outlined in the disposal plan below.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Chemical Waste:

Collect all waste containing 2,3,4-Trimethoxybenzyl alcohol in a dedicated, labeled, and

sealed waste container.

The waste container should be stored in a well-ventilated area, away from incompatible

materials.

Dispose of the chemical waste through an approved hazardous waste disposal company,

following all local, state, and federal regulations.

Contaminated Materials:
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Disposable items such as gloves, absorbent liners, and pipette tips that have come into

contact with the chemical should be placed in a sealed bag and disposed of as hazardous

waste.

Contaminated glassware should be rinsed with an appropriate solvent (e.g., ethanol or

acetone) into the chemical waste container before washing.

Emergency Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Visualizations
Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented to minimize the

risks associated with handling 2,3,4-Trimethoxybenzyl alcohol.
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Hierarchy of Safety Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

More Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Less Effective

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling hazardous chemicals.

Experimental Workflow

This diagram outlines the standard workflow for safely handling 2,3,4-Trimethoxybenzyl
alcohol in a laboratory setting.
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Safe Handling Workflow

1. Preparation
- Assemble Equipment

- Don PPE

2. Handling
- Weighing

- Transferring
- Solution Prep

3. Cleanup
- Decontaminate Surfaces

4. Waste Disposal
- Segregate Waste
- Label Containers

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling of 2,3,4-Trimethoxybenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/195863
https://www.scbt.com/p/2-3-4-trimethoxybenzyl-alcohol-71989-96-3
https://www.biosynth.com/p/IT63858/71989-96-3-234-trimethoxybenzyl-alcohol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8207098.htm
https://www.scbt.com/de/p/2-3-4-trimethoxybenzyl-alcohol-71989-96-3
https://www.echemi.com/sds/234-trimethoxybenzaldehyde-pid_Seven12623.html
https://www.fishersci.com/store/msds?partNumber=AAA1307130&productDescription=345-TRIMETHOXYBENZL+ALCHO+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M1017_EU_6N.pdf
https://www.benchchem.com/product/b140369#personal-protective-equipment-for-handling-2-3-4-trimethoxybenzyl-alcohol
https://www.benchchem.com/product/b140369#personal-protective-equipment-for-handling-2-3-4-trimethoxybenzyl-alcohol
https://www.benchchem.com/product/b140369#personal-protective-equipment-for-handling-2-3-4-trimethoxybenzyl-alcohol
https://www.benchchem.com/product/b140369#personal-protective-equipment-for-handling-2-3-4-trimethoxybenzyl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

